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Signaling Pathway & Experimental Workflow

The diagram below illustrates the signaling pathway of T-cell activation that voclesporin inhibits, and the

key experimental data supporting its efficacy.
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Voclosporin inhibits calcineurin to block T-cell activation.

Clinical Trial Data & Protocols

Voclosporin's efficacy is supported by pivotal clinical trials (AURORA 1 and 2) comparing it to placebo,

both in combination with mycophenolate mofetil (MMF) and low-dose glucocorticoids [1].

Table: Key Efficacy Outcomes from AURORA Clinical Trials

Efficacy Measure AURORA 1 (1-Year Results) AURORA 2 (3-Year Results)

Study Design Phase 3, randomized, double-blind, Open-label continuation study [1].
placebo-controlled [2].

Treatment Arms Voclosporin (23.7 mg BID) + MMF + Patients from AURORA 1 continued
steroids vs. Placebo + MMF + steroids  their original blinded treatment [1].
[2].

Primary Renal 40.8% vs. 22.5% [2]. Not applicable (follow-up study).

Response at 52

Weeks

Complete Renal Not applicable. 50.9% vs. 39.0% (Odds Ratio: 1.74)

Response at 3 Years [1].

eGFR Slope (over 2 Not applicable. -0.2 mL/min/1.73 m2 (Voclosporin)

years in AURORA 2) vs. -5.4 mL/min/1.73 m?2 (Control)

[1].

Experimental Protocol from AURORA 1 Trial [3]:
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e Objective: To evaluate the efficacy and safety of voclosporin versus placebo for lupus nepbhritis.
e Population: Adults with active, biopsy-proven LN (Class Ill, IV, or V).
¢ Key Inclusion Criteria: Proteinuria 1.5 g/g (=2 g/g for pure Class V) and eGFR >45 mL/min/1.73

m2,

¢ Intervention: Patients were randomized to receive either voclosporin (23.7 mg) or placebo, twice

daily.

e Background Therapy: All patients received mycophenolate mofetil (1 g BID) and a tapering course

of oral glucocorticoids.
¢ Primary Endpoint: Renal response at 52 weeks.

Safety and Monitoring Profile

While effective, voclosporin requires careful safety monitoring due to

class effects [4].

Table: Key Safety Considerations and Monitoring Requirements

its immunosuppressive nature and

Safety Aspect

Details

Recommended Monitoring

Boxed Warnings

Common Adverse
Events

Nephrotoxicity

Hypertension

Drug-Drug
Interactions

Increased risk of malignancies (e.g., skin

cancer, lymphoma) and serious infections [4].

Headache, diarrhea, UTI, heartburn,
alopecia, hypertension, decreased GFR [1]
[4].

Dose-dependent reduction in GFR; eGFR
slope stable in long-term voclosporin-treated
patients [2] [1].

A common side effect [4].

Strong CYP3A4 inhibitors (e.g.,

ketoconazole) and inducers; OATP1B1
substrates (e.g., statins) [4].

Skin examinations; prompt
evaluation for infections [4].

Symptom management.

Assess eGFR before initiation
and monitor regularly [4].

Monitor blood pressure during
treatment [4].

Review concomitant
medications. Avoid grapefruit
products [4].
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Key Differentiating Features

Voclosporin is considered a second-generation calcineurin inhibitor with several advantages over traditional

CNIs like cyclosporine [2] [5]:

¢ Structural & Pharmacokinetic Advantages: A modified cyclosporine A analog with a more
predictable pharmacokinetic and pharmacodynamic relationship, leading to higher potency and
reduced need for therapeutic drug monitoring [2] [5].

* Improved Metabolic Profile: Shows a lower incidence of adverse effects like hypertension and
hyperlipidemia compared to traditional CNIs [2].

¢ Podocyte Stabilization: In addition to T-cell immunosuppression, it directly stabilizes podocytes in
the kidneys, which is crucial for reducing proteinuria in LN [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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